Cas no 1001-88-3 (2-methylhepta-1,6-dien-3-yne)

• Product Name: 2-methylhepta-1,6-dien-3-yne
• CAS No: 1001-88-3
• MF: C₈H₁₀
• MW: 106.165002346039
• CID: 1124958
• PubChem ID: 12460015
• Update Time: 2025-04-20

2-methylhepta-1,6-dien-3-yne Chemical and Physical Properties

Names and Identifiers

• 2-methylhepta-1,6-dien-3-yne
• CTK0G9009
• 2-Methyl-hepta-1,6-dien-3-in
• 1,6-Heptadien-3-yne, 2-methyl-
• Allyl-isopropenyl-acetylen
• 2-methyl-hepta-1,6-dien-3-yne
• 2-Methyl-heptadien-(1,6)-in-(3)
• CTK0G9009; 2-Methyl-hepta-1,6-dien-3-in; 1,6-Heptadien-3-yne, 2-methyl-; Allyl-isopropenyl-acetylen; 2-methyl-hepta-1,6-dien-3-yne; 2-Methyl-heptadien-(1,6)-in-(3);
• DTXSID20499134
• 1001-88-3

• Inchi： 1S/C8H10/c1-4-5-6-7-8(2)3/h4H,1-2,5H2,3H3
• InChI Key： JDSRPIAZFIFPGF-UHFFFAOYSA-N
• SMILES： C(C#CC(=C)C)C=C

Computed Properties

• Exact Mass: 106.0783
• Monoisotopic Mass: 106.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0